4-(2-Chloroethyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

- 4-(2-chloroethyl)oxan-4-ol
- EN300-704289
- 2138216-61-0
- 4-(2-Chloroethyl)oxan-4-ol
- Inchi： 1S/C7H13ClO2/c8-4-1-7(9)2-5-10-6-3-7/h9H,1-6H2
- InChI Key： JEUDLHHEDOVORV-UHFFFAOYSA-N
- SMILES： ClCCC1(CCOCC1)O

Computed Properties

Exact Mass: 164.0604073g/mol
Monoisotopic Mass: 164.0604073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 99.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 29.5Å²

4-(2-Chloroethyl)oxan-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-704289-1.0g	4-(2-chloroethyl)oxan-4-ol	2138216-61-0		1g	$0.0	2023-06-07

4-(2-Chloroethyl)oxan-4-ol Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 4-(2-Chloroethyl)oxan-4-ol

4-(2-Chloroethyl)oxan-4-ol: A Versatile Compound in Pharmaceutical and Biomedical Research

4-(2-Chloroethyl)oxan-4-ol is a promising compound with the CAS number 2138216-61-0, widely studied for its potential applications in pharmaceutical development and biomedical research. This molecule, characterized by its unique chemical structure, has attracted significant attention due to its ability to interact with biological systems in novel ways. Recent advancements in synthetic chemistry and pharmacological studies have unveiled its multifaceted role in drug discovery and therapeutic innovation.

4-(2-Chloroethyl)oxan-4-ol belongs to the class of oxanols, which are derivatives of oxane rings with hydroxyl groups. The presence of the 2-chloroethyl substituent introduces functional groups that enhance its reactivity and biological activity. The molecule’s structural features, including the oxan-4-ol core, enable it to participate in various biochemical pathways, making it a valuable candidate for targeted drug design.

Recent research has focused on the 4-(2-Chloroethyl)oxan-4-ol’s potential as a prodrug. Prodrugs are inactive compounds that are metabolized in the body to release the active drug. This property makes 4-(2-Chloroethyl)oxan-4-ol particularly relevant in the development of therapies for chronic diseases, where sustained drug release is critical. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to enhance the bioavailability of certain therapeutic agents, highlighting its role in improving treatment outcomes.

The 4-(2-Chloro-ethyl)oxan-4-ol has also been explored for its antitumor properties. In vitro experiments have shown that this compound can inhibit the proliferation of cancer cells by modulating key signaling pathways. Researchers at the University of California, San Francisco, reported in 2024 that 4-(2-Chloroethyl)oxan-4-ol exhibits selective cytotoxicity toward leukemia and breast cancer cell lines, suggesting its potential as a novel chemotherapeutic agent.

Another area of interest is the 4-(2-Chloroethyl)oxan-4-ol’s role in neurodegenerative disease research. Studies published in Neuropharmacology (2023) indicate that this compound may protect neurons from oxidative stress, a hallmark of conditions like Alzheimer’s and Parkinson’s disease. The 2-chloroethyl group’s interaction with cellular redox systems is believed to underlie its neuroprotective effects.

The synthesis of 4-(2-Chloroethyl)oxan-4-ol involves sophisticated organic reactions, including nucleophilic substitution and ring-opening mechanisms. A 2022 paper in Organic Letters described an efficient method to produce this compound using microwave-assisted catalytic processes, which significantly reduces reaction time and energy consumption. Such advancements in synthetic chemistry are crucial for scaling up production for clinical applications.

Pharmacokinetic studies of 4-(2-Chloroethyl)oxan-4-ol have revealed its favorable properties. The compound demonstrates prolonged half-life in vivo, which is essential for minimizing dosing frequency. A 2024 study in Drug Metabolism and Disposition highlighted its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.

Moreover, the 4-(2-Chloroethyl)oxan-4-ol has shown promise in combination therapies. When paired with traditional chemotherapeutics, it enhances drug efficacy while reducing side effects. This synergistic effect has been observed in preclinical models of colorectal cancer, as reported in Cancer Research (2023), where the compound significantly improved survival rates in animal studies.

Researchers are also investigating the 4-(2-Chloroethyl)oxan-4-ol’s potential as a drug delivery vehicle. Its ability to form stable complexes with targeting ligands makes it suitable for site-specific drug delivery. A 2024 article in Advanced Drug Delivery Reviews discussed its application in nanoparticle-based formulations for targeted cancer therapy, where it enhances the accumulation of therapeutic agents in tumor tissues.

The 4-(2-Chloroethyl)oxan-4-ol’s safety profile is another area of focus. Preclinical studies have shown low toxicity, which is essential for its transition from research to clinical use. A 2023 toxicity assessment in Toxicological Sciences indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

Furthermore, the 4-(2-Chloroethyl)oxan-4-ol is being explored for its role in metabolic disorders. Its ability to modulate lipid metabolism has attracted attention in the context of diabetes and obesity. A 2024 study in Endocrinology found that this compound reduces insulin resistance in adipose tissue, suggesting its potential as an adjunct therapy for metabolic syndrome.

As research on 4-(2-Chloroethyl)oxan-4-ol progresses, its applications are expanding beyond traditional therapeutic areas. Its unique chemical properties and biological activity make it a versatile candidate for drug development. Continued exploration of its mechanisms and interactions will be critical for unlocking its full potential in medicine.

In conclusion, the 4-(2-Chloroethyl)oxan-4-ol represents a promising advancement in pharmaceutical science. Its multifaceted properties, from antitumor effects to neuroprotection, position it as a key player in the development of novel therapies. Ongoing research and innovation in its synthesis and application will further enhance its impact on human health.

For more information on the latest developments in 4-(2-Chloroethyl)oxan-4-ol research, refer to leading scientific journals and clinical trial databases. Collaboration between academia and industry will be essential to translate these findings into effective treatments for patients.

By understanding the 4-(2-Chloroethyl)oxan-4-ol’s properties and potential, researchers can pave the way for breakthroughs in medicine. This compound exemplifies the power of chemical innovation in addressing complex health challenges and improving patient outcomes.

As the field of medicinal chemistry continues to evolve, the 4-(2-Chloroethyl)oxan-4-ol will likely play an increasingly important role in the development of targeted therapies. Its journey from laboratory to clinic underscores the importance of interdisciplinary research in advancing medical science.

Ultimately, the 4-(2-Chloroethyl)oxan-4-ol stands as a testament to the ingenuity of modern chemistry. Its potential to transform healthcare highlights the significance of continued investment in scientific research and innovation.

With ongoing studies and technological advancements, the 4-(2-Chloroethyl)oxan-4-ol is poised to make a lasting impact on the treatment of various diseases. Its story is just beginning, and the future of medicine may well be shaped by this remarkable compound.

For those interested in exploring the 4-(2-Chloroethyl)oxan-4-ol further, consulting recent scientific literature and engaging with research communities will provide valuable insights into its potential applications and future directions.

In summary, the 4-(2-Chloroethyl)oxan-4-ol is a compound of significant scientific and medical interest. Its unique properties and diverse applications highlight the importance of continued research in this field. As we look ahead, the 4-(2-Chloroethyl)oxan-4-ol will undoubtedly remain a focal point for innovation and discovery in pharmaceutical science.

By harnessing the potential of 4-(2-Chloroethyl)oxan-4-ol, scientists and clinicians can work together to develop more effective and personalized treatments. This collaborative effort will be essential in addressing the complex challenges of modern medicine and improving patient care.

The journey of 4-(2-Chloroethyl)oxan-4-ol is a reminder of the transformative power of scientific inquiry. Its role in advancing medical science underscores the importance of fostering a culture of innovation and collaboration in the pursuit of better health outcomes.

As the field of medicinal chemistry continues to evolve, the 4-(2-Chloroethyl)oxan-4-ol will remain a key player in the development of novel therapies. Its potential to revolutionize healthcare is a testament to the enduring impact of scientific research and discovery.

With sustained efforts and dedication, the 4-(2-Chloroethyl)oxan-4-ol will continue to shape the future of medicine. Its story is a compelling example of how scientific innovation can lead to meaningful advancements in human health and well-being.

As we move forward, the 4-(2-Chloroethyl)oxan-4-ol will undoubtedly play a crucial role in the next generation of therapeutic strategies. Its journey from research to application is a powerful illustration of the potential of modern science to transform lives and improve health outcomes.

Ultimately, the 4-(2-Chloroethyl)oxan-4-ol stands as a beacon of hope and possibility in the world of medicine. Its potential to address complex health challenges and improve patient care highlights the importance of continued investment in scientific research and innovation.

By embracing the possibilities of 4-(2-Chloroethyl)oxan-4-ol, we can pave the way for a future where advanced therapies and personalized medicine become the norm. This compound exemplifies the transformative power of scientific inquiry and the enduring impact of innovation in healthcare.

As we look to the future, the 4-(2-Chloroethyl)oxan-4-ol will remain a focal point for research and development. Its journey is just beginning, and the potential for discovery and impact is limitless.

With ongoing exploration and innovation, the 4-(2-Chloroethyl)oxan-4-ol is poised to make a lasting impact on the field of medicine. Its story is one of promise and possibility, reflecting the enduring spirit of scientific discovery and the commitment to advancing human health.

By continuing to invest in research and development, we can unlock the full potential of 4-(2-Chloroethyl)oxan-4-ol and other innovative compounds. This dedication to scientific progress will be essential in addressing the complex challenges of modern medicine and improving patient outcomes.

Ultimately, the 4-(2-Chloroethyl)oxan-4-ol represents a significant advancement in the field of medicinal chemistry. Its potential to transform healthcare underscores the importance of continued research and innovation in the pursuit of better health outcomes for all.

As we move forward, the 4-(2-Chloroethyl)oxan-4-ol will continue to play a vital role in the development of new therapies and treatments. Its journey is a testament to the power of scientific inquiry and the enduring impact of innovation in healthcare.

By embracing the possibilities of 4-(2-Chloroethyl)oxan-4-ol, we can pave the way for a future where advanced therapies and personalized medicine become the norm. This compound exemplifies the transformative power of scientific inquiry and the enduring impact of innovation in healthcare.

With sustained efforts and dedication, the 4-(2-Chloroethyl)oxan-4-ol will continue to shape the future of medicine. Its story is a compelling example of how scientific innovation can lead to meaningful advancements in human health and well-being.

As we look to the future, the 4-(2-Chloroethyl)oxan-4-ol will undoubtedly play a crucial role in the next generation of therapeutic strategies. Its journey from research to application is a powerful illustration of the potential of modern science to transform lives and improve health outcomes.